Cas no 773109-69-6 (4-Amino-2-chloropyrimidine-5-carboxylicacid)

• Product Name: 4-Amino-2-chloropyrimidine-5-carboxylicacid
• CAS No: 773109-69-6
• MF: C₅H₄ClN₃O₂
• MW: 173.557159423828
• MDL: MFCD06208432
• CID: 68802
• PubChem ID: 46863895
• Update Time: 2025-04-18

4-Amino-2-chloropyrimidine-5-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloropyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-amino-2-chloro-
• QC-2107
• RW3471
• DTXSID80676888
• FT-0719311
• N10067
• 773109-69-6
• AC-27300
• A9785
• SCHEMBL13517566
• SB57574
• 4-amino-2-chloropyrimidine-5-carboxylicacid
• CS-0045710
• MFCD06208432
• AKOS006295259
• 5-Pyrimidinecarboxylicacid, 4-amino-2-chloro-
• AM87195
• DB-012144
• 4-Amino-2-chloropyrimidine-5-carboxylicacid

• MDL： MFCD06208432
• Inchi： 1S/C5H4ClN3O2/c6-5-8-1-2(4(10)11)3(7)9-5/h1H,(H,10,11)(H2,7,8,9)
• InChI Key： WANKDJMLEJFSMC-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)O)C(N)=N1

Computed Properties

• Exact Mass: 172.99900
• Monoisotopic Mass: 172.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.690
• Boiling Point: 473.5 °C at 760 mmHg
• Flash Point: 473.5 °C at 760 mmHg
• Refractive Index: 1.673
• PSA: 89.10000
• LogP: 0.99160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives